2-[6-(1,3-benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[6-(1,3-benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C22H13F4N3O3S/c23-15-3-1-2-4-16(15)28-20(30)10-33-21-13(9-27)14(22(24,25)26)8-17(29-21)12-5-6-18-19(7-12)32-11-31-18/h1-8H,10-11H2,(H,28,30)
• InChI Key: JIGFSHOUCPVFLQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NC(=C(C(=C3)C(F)(F)F)C#N)SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H13F4N3O3S
• Molecular Weight: 475.4 g/mol

Description

2-[6-(1,3-benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H13F4N3O3S and its molecular weight is 475.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Molecular Interactions

• A study analyzed the crystal structures of compounds similar to the target molecule, noting their folded conformation and intramolecular hydrogen bond stabilizing this conformation (Subasri et al., 2016).

Kinase Inhibitory and Anticancer Activities

• Research on derivatives of similar compounds has shown inhibitory activities against Src kinase, a protein involved in cancer development, and demonstrated anticancer activities in various human cancer cell lines (Fallah-Tafti et al., 2011).

PI3K Inhibitors and Toxicity Reduction

• A study on a related molecule revealed its significant anticancer effects and toxicity. Modifications to its structure, like replacing the acetamide group with alkylurea, retained antiproliferative activity and reduced acute oral toxicity, suggesting potential as effective anticancer agents with lower toxicity (Wang et al., 2015).

Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors

• Investigations into similar compounds as dual inhibitors of PI3Kα and mTOR, both crucial in cancer pathways, have identified structural modifications to improve metabolic stability, indicating potential for cancer therapy (Stec et al., 2011).

Antimicrobial Applications

• Synthesis and antimicrobial evaluation of compounds with structures similar to the target molecule have demonstrated promising antibacterial and antifungal activities, highlighting their potential in treating microbial infections (Darwish et al., 2014).

Anti-COVID-19 Potential

• A novel antiviral molecule structurally related to the target compound showed potential against SARS-CoV-2, the virus responsible for COVID-19. This research provides insights into its antiviral potency and interaction with viral proteins (Mary et al., 2020).